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Compound of Interest

Compound Name: Strychnine phosphate

Cat. No.: B3031560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and weight
of strychnine phosphate, a compound of significant interest in neuropharmacological
research. The following sections detail its chemical composition, methods for its
characterization, and a visual representation of its formation.

Quantitative Data Summary

The molecular characteristics of strychnine and its phosphate salt are summarized in the table
below. Strychnine phosphate typically forms in a 1:1 molar ratio with phosphoric acid. A
dihydrate form is also known to exist.

Compound Molecular Formula Molar Mass ( g/mol )
Strychnine C21H22N202 334.42

Phosphoric Acid H3POa4 98.00

Strychnine Phosphate C21H22N202-H3PO4 432.42[1][2]

Strychnine Phosphate

) C21H22N202-H3P04:2H20 468.45[3]
Dihydrate

Formation of Strychnine Phosphate
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Strychnine, a complex alkaloid, reacts with phosphoric acid in a straightforward acid-base
reaction to form the salt, strychnine phosphate. The lone pair of electrons on one of the
nitrogen atoms in the strychnine molecule accepts a proton from phosphoric acid.

Strychnine
(C21H22N202) + HsPO4
Phosphoric Acid
(H3POa)

Click to download full resolution via product page

Strychnine Phosphate
(C21H22N202-H3POa4)

Caption: Reaction scheme for the formation of strychnine phosphate.

Experimental Protocols for Molecular
Characterization

The determination of the molecular formula and weight of a compound like strychnine
phosphate relies on precise analytical techniques. The two primary methods employed are
elemental analysis and mass spectrometry.

Elemental Analysis

Elemental analysis provides the empirical formula of a compound by determining the
percentage composition of its constituent elements.

Methodology:

o Combustion Analysis: A precisely weighed sample of strychnine phosphate is combusted
in a stream of pure oxygen. The resulting combustion products, carbon dioxide (CO3z), water
(H20), and nitrogen oxides (NOx), are passed through a series of absorption tubes.

e Quantification: The mass of CO2z and Hz0 is determined by the weight gain of their
respective absorption tubes. Nitrogen content is determined by reducing the nitrogen oxides
to N2 gas and measuring its volume. Phosphorus content is typically determined by a
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separate wet chemical method, such as conversion to phosphate ions followed by
gravimetric or spectrophotometric analysis.

o Calculation of Empirical Formula: The mass of each element is calculated from the masses
of the combustion products. These masses are then converted to moles. The mole ratios of
the elements are determined by dividing the moles of each element by the smallest mole
value. This provides the simplest whole-number ratio of atoms, which is the empirical
formula.[4][5][6][7][8]

o Determination of Molecular Formula: The molecular formula is a whole-number multiple of
the empirical formula. To determine the molecular formula, the molecular weight of the
compound must be known from a separate experiment (typically mass spectrometry). The
molecular formula is found by dividing the molecular weight by the empirical formula weight.
[O1[10][11]

Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio (m/z) of ionized molecules. It provides the exact molecular weight of the compound.[12]
[13][14]

Methodology (Electrospray lonization - ESI-MS):

o Sample Preparation: A dilute solution of strychnine phosphate is prepared in a suitable
solvent, often a mixture of water, methanol, or acetonitrile with a small amount of acid (e.g.,
formic acid) to promote ionization.

« lonization: The sample solution is introduced into the mass spectrometer through a capillary
at a low flow rate. A high voltage is applied to the capillary tip, causing the liquid to form a
fine spray of charged droplets. As the solvent evaporates from the droplets, the charge
density increases, eventually leading to the formation of gas-phase ions of the analyte (in
this case, protonated strychnine phosphate).

o Mass Analysis: The ions are then guided into a mass analyzer (e.g., a quadrupole, time-of-
flight, or Orbitrap analyzer). The analyzer separates the ions based on their mass-to-charge
ratio.
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o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of ions versus their m/z ratio. The peak corresponding to the intact,
protonated molecule ([M+H]*) allows for the direct determination of the molecular weight.
High-resolution mass spectrometry can provide a highly accurate mass measurement, which
can be used to confirm the elemental composition.[15][16]

Workflow for Molecular Formula and Weight
Determination

The logical flow for determining the molecular formula and weight of a novel or uncharacterized
substance is depicted below.
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Caption: Experimental and computational workflow for molecular characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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